Cas no 212331-49-2 ((2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid
• CAS No: 212331-49-2
• MF: C₁₃H₁₆O₄
• MW: 236.2642
• MDL: MFCD02256162
• CID: 5324904
• PubChem ID: 2064016
• Update Time: 2025-10-07

(2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-(3,4-diethoxyphenyl)-, (2E)-
• (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid

• MDL： MFCD02256162
• Inchi： 1S/C13H16O4/c1-3-16-11-7-5-10(6-8-13(14)15)9-12(11)17-4-2/h5-9H,3-4H2,1-2H3,(H,14,15)/b8-6+
• InChI Key： GFKHDVAIQPNASW-SOFGYWHQSA-N
• SMILES： C(O)(=O)/C=C/C1=CC=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 236.10485899g/mol
• Monoisotopic Mass: 236.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Coumaric acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Coumaric acids and derivatives

Additional information on (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid

Recent Advances in the Study of (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid (CAS: 212331-49-2)

The compound (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid (CAS: 212331-49-2) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This cinnamic acid derivative, characterized by its diethoxy-substituted phenyl ring and α,β-unsaturated carboxylic acid moiety, exhibits a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its therapeutic potential in various disease models.

One of the key areas of research has been the compound's role as a modulator of inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid inhibits the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. This finding suggests its potential as a lead compound for the development of novel anti-inflammatory agents, particularly for chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, recent investigations have highlighted the compound's ability to induce apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 revealed that (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid selectively targets cancer cells by upregulating pro-apoptotic proteins such as Bax and downregulating anti-apoptotic proteins like Bcl-2. These effects were particularly pronounced in colorectal cancer cell lines, indicating its potential as a chemotherapeutic agent.

Another significant advancement has been in the optimization of the compound's synthesis. A recent paper in Organic Process Research & Development described a novel, scalable synthetic route for (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid that improves yield and reduces the use of hazardous reagents. This development is crucial for facilitating further preclinical and clinical studies, as it ensures a reliable supply of the compound for research purposes.

Despite these promising findings, challenges remain in the development of (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Ongoing research is exploring the use of prodrug approaches and nanoparticle-based delivery systems to enhance the compound's pharmacokinetic profile.

In conclusion, (2E)-3-(3,4-diethoxyphenyl)prop-2-enoic acid (CAS: 212331-49-2) represents a promising candidate for drug development, with demonstrated efficacy in modulating inflammatory pathways and inducing apoptosis in cancer cells. Continued research efforts are expected to further elucidate its therapeutic potential and overcome current limitations, paving the way for its eventual clinical application.